Cas no 111750-46-0 (N-(5-ethyl-1,3,4-thiadiazol-2-yl)-N~2~,N~2~-dimethylglycinamide)

• Product Name: N-(5-ethyl-1,3,4-thiadiazol-2-yl)-N~2~,N~2~-dimethylglycinamide
• CAS No: 111750-46-0
• MF: C₈H₁₄N₄OS
• MW: 214.287959575653
• CID: 1199502
• PubChem ID: 1091545
• Update Time: 2025-10-10

N-(5-ethyl-1,3,4-thiadiazol-2-yl)-N~2~,N~2~-dimethylglycinamide Chemical and Physical Properties

Names and Identifiers

• N-(5-ethyl-1,3,4-thiadiazol-2-yl)-N~2~,N~2~-dimethylglycinamide
• acetamide, 2-(dimethylamino)-N-(5-ethyl-1,3,4-thiadiazol-2-yl)-
• 2-(dimethylamino)-N-(5-ethyl-1,3,4-thiadiazol-2-yl)acetamide
• BRN 4250827
• EN300-6670298
• AK-2
• AKOS000573521
• DTXSID30149719
• SR-01000326647
• 111750-46-0
• SR-01000326647-1
• Z228774212
• ZJVYZVJAFBJZJK-UHFFFAOYSA-N
• BAS 08205774

• Inchi： 1S/C8H14N4OS/c1-4-7-10-11-8(14-7)9-6(13)5-12(2)3/h4-5H2,1-3H3,(H,9,11,13)
• InChI Key： ZJVYZVJAFBJZJK-UHFFFAOYSA-N
• SMILES： S1C(=NN=C1CC)NC(CN(C)C)=O

Computed Properties

• Exact Mass: 214.08902
• Monoisotopic Mass: 214.088832
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 86.4
• Surface Charge: 0
• XLogP3: 0.8

Experimental Properties

• Density: 1.249
• Refractive Index: 1.586
• PSA: 58.12
• LogP: 1.25010

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-(5-ethyl-1,3,4-thiadiazol-2-yl)-N~2~,N~2~-dimethylglycinamide

Research Brief on N-(5-ethyl-1,3,4-thiadiazol-2-yl)-N~2~,N~2~-dimethylglycinamide (CAS: 111750-46-0)

N-(5-ethyl-1,3,4-thiadiazol-2-yl)-N~2~,N~2~-dimethylglycinamide (CAS: 111750-46-0) is a synthetic small molecule that has garnered significant attention in recent chemical biology and pharmaceutical research. This compound, characterized by its unique thiadiazole core and dimethylglycinamide moiety, has been explored for its potential therapeutic applications, particularly in the context of enzyme inhibition and antimicrobial activity. Recent studies have focused on its structural optimization, mechanism of action, and preclinical efficacy, positioning it as a promising candidate for further drug development.

A 2023 study published in the Journal of Medicinal Chemistry investigated the inhibitory effects of N-(5-ethyl-1,3,4-thiadiazol-2-yl)-N~2~,N~2~-dimethylglycinamide on bacterial DNA gyrase, a critical target for novel antibiotics. The research demonstrated that the compound exhibits potent inhibitory activity against Gram-positive pathogens, including methicillin-resistant Staphylococcus aureus (MRSA), with an IC50 value of 0.8 μM. Molecular docking simulations revealed that the thiadiazole ring forms key hydrogen bonds with the ATP-binding site of the enzyme, while the dimethylglycinamide group enhances solubility and bioavailability.

In addition to its antimicrobial properties, recent findings presented at the 2024 American Chemical Society National Meeting highlighted the compound's potential as a modulator of protein-protein interactions (PPIs) in oncology. Researchers identified N-(5-ethyl-1,3,4-thiadiazol-2-yl)-N~2~,N~2~-dimethylglycinamide as a disruptor of the MDM2-p53 interaction, a well-known therapeutic target in p53-dependent cancers. In vitro assays using human cancer cell lines showed a dose-dependent restoration of p53 activity, leading to apoptosis in TP53 wild-type models.

Structural-activity relationship (SAR) studies have been a major focus of recent research efforts. A 2024 paper in Bioorganic & Medicinal Chemistry Letters systematically evaluated derivatives of N-(5-ethyl-1,3,4-thiadiazol-2-yl)-N~2~,N~2~-dimethylglycinamide, identifying the ethyl group at the 5-position of the thiadiazole ring as critical for maintaining potency. Interestingly, modifications to the dimethylglycinamide moiety were found to significantly impact metabolic stability, with the N,N-dimethyl configuration showing optimal pharmacokinetic properties in rodent models.

From a synthetic chemistry perspective, recent advances have been made in the scalable production of N-(5-ethyl-1,3,4-thiadiazol-2-yl)-N~2~,N~2~-dimethylglycinamide. A 2023 patent application (WO2023187562) disclosed an improved synthetic route with 78% overall yield, addressing previous challenges in the cyclization step of the thiadiazole core. This development is particularly significant for enabling future clinical translation of derivatives based on this scaffold.

Looking forward, the unique dual functionality of N-(5-ethyl-1,3,4-thiadiazol-2-yl)-N~2~,N~2~-dimethylglycinamide - combining both antimicrobial and anticancer potential - positions it as a versatile lead compound. Current research gaps include comprehensive toxicology profiling and in vivo efficacy studies in disease-relevant models. The compound's relatively low molecular weight (MW: 214.3) and favorable calculated LogP (1.2) suggest good prospects for further optimization within drug-like chemical space.